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Compound of Interest

Compound Name: Mu-Phe-hPhe-FMK

CAS No.: 155149-67-0

Cat. No.: B3060948

Get Quote

Part 1: Executive Safety Directive
STOP AND READ: Mu-Phe-hPhe-FMK is a potent, irreversible alkylating agent, typically

dissolved in DMSO. The combination of a reactive fluoromethyl ketone (FMK) warhead and a

skin-penetrating solvent (DMSO) creates a high-risk transdermal toxicity vector.

🔴 Critical "DO NOT" List
DO NOT dispose of stock solutions or aliquots down the sink.

DO NOT mix with oxidizers or strong acids (potential for HF gas evolution).

DO NOT rely on standard latex gloves. DMSO permeates latex instantly, carrying the

inhibitor into your bloodstream.

DO NOT autoclave liquid waste containing this compound (volatilization risk).

Part 2: Technical Profile & Hazard Causality
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To handle this compound safely, you must understand why it is hazardous. It is not merely a

"toxic chemical"; it is a designed molecular weapon against cysteine proteases.

The Mechanism of Hazard
Mu-Phe-hPhe-FMK functions by permanently disabling Cathepsin L. The Fluoromethyl Ketone

(FMK) group acts as an electrophilic "warhead." When the enzyme's active site cysteine

attacks the ketone, the fluorine atom acts as a leaving group, forming a stable, irreversible

thioether bond.

Why this matters for safety: Because this compound is designed to covalently modify proteins,

it will indiscriminately alkylate thiol-containing proteins in your body if exposure occurs,

potentially leading to liver toxicity and cellular damage.

Chemical Specifications
Property Detail

Full Name
Morpholine-Urea-Phenylalanyl-

Homophenylalanyl-Fluoromethyl Ketone

Target
Cathepsin L (highly selective), Cathepsin B

(weakly)

Warhead Fluoromethyl Ketone (-CH₂F)

Solvent
Dimethyl Sulfoxide (DMSO) - Critical

Permeability Hazard

Reactivity
Alkylating agent; reacts with nucleophiles (SH,

OH, NH₂)

Part 3: Operational Handling & PPE[1]
The Self-Validating Safety System: A self-validating system means the protocol physically

prevents error. For Mu-Phe-hPhe-FMK, this relies on the "Double-Barrier" approach.

Personal Protective Equipment (PPE) Matrix
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Component Requirement Rationale

Gloves (Inner) Nitrile (4 mil) Standard biological protection.

Gloves (Outer)

Silver Shield™ / 4H®

(Laminate) or Double Nitrile

(Change every 15 mins)

CRITICAL: DMSO permeates

nitrile in <5 minutes. Laminate

gloves provide >4 hours

breakthrough time.

Eye Protection Chemical Splash Goggles

Safety glasses are insufficient

for liquid splashes of alkylating

agents.

Respiratory
Fume Hood (Face Velocity

>100 fpm)

Prevents inhalation of aerosols

during pipetting.

Part 4: Disposal Procedures
Core Directive: All waste containing Mu-Phe-hPhe-FMK must be segregated as Halogenated

Organic Waste.

Workflow 1: Solid Waste (Tips, Tubes, Vials)
Definition: Pipette tips, empty vials with residual film, contaminated gloves.

Protocol:

Do not place in standard biohazard bags (red bags) unless the facility incinerates all

biohazard waste.

Place in a dedicated Solid Chemical Waste container (typically a wide-mouth HDPE

drum).

Label clearly: "Solid Waste contaminated with Fluoromethyl Ketone Inhibitors and DMSO."

Workflow 2: Liquid Waste (Stock Solutions & Mother
Liquors)

Definition: Unused stock (e.g., 10mM in DMSO) or high-concentration aliquots.
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Protocol:

Collect in a dedicated Halogenated Solvent Waste carboy.

Segregation: Ensure this carboy is not mixed with strong oxidizers or acids.

Labeling: Must list "Dimethyl Sulfoxide" and "Mu-Phe-hPhe-FMK" explicitly.

Disposal Path: High-temperature incineration is the only validated destruction method for

fluorinated organics to prevent environmental persistence.

Workflow 3: Aqueous Waste (Cell Media / Lysates)
Definition: Cell culture media containing µM concentrations (e.g., 10 µM).

Protocol:

While concentration is low, the "Dilution is not the Solution" principle applies.

Collect media in Aqueous Chemical Waste containers.

If your facility permits drain disposal for trace organics, you must verify with your EHS

officer. Default to collection.

Part 5: Emergency Decontamination (Spills)
If a spill occurs (>1 mL of stock), chemical deactivation is required before cleanup.

Evacuate the immediate area.

Don PPE: Laminate gloves and respiratory protection.

Deactivation Solution: Prepare a fresh solution of 1N NaOH (Sodium Hydroxide).

Mechanism:[1][2][3] Base hydrolysis attacks the fluoromethyl ketone, degrading the

reactive warhead.

Apply: Cover the spill with absorbent pads, then soak pads with 1N NaOH.
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Wait: Allow 20 minutes contact time.

Cleanup: Collect pads as hazardous chemical waste (Corrosive/Toxic).

Part 6: Visualizations
Diagram 1: Mechanism of Irreversible Inhibition
This diagram illustrates why the compound is toxic: it covalently bonds to the enzyme's active

site.
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Release

Click to download full resolution via product page

Caption: The thiol group of Cathepsin L attacks the fluoromethyl ketone, displacing fluoride and

forming a permanent bond.

Diagram 2: Operational Disposal Workflow
Follow this decision tree to ensure regulatory compliance.
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Caption: Decision matrix for segregating Mu-Phe-hPhe-FMK waste streams based on physical

state and concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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